Cas no 845457-55-8 ((3-Methylbenzofuran-2-yl)boronic acid)

(3-Methylbenzofuran-2-yl)boronic acid is a boronic acid derivative featuring a methyl-substituted benzofuran core, widely utilized in Suzuki-Miyaura cross-coupling reactions. Its boronic acid functional group enables efficient palladium-catalyzed aryl-aryl bond formation, making it valuable in pharmaceutical and materials science research. The compound exhibits good stability under standard conditions and demonstrates moderate solubility in common organic solvents, facilitating its use in synthetic applications. The methyl group at the 3-position may enhance steric and electronic properties, influencing reactivity in coupling reactions. This reagent is particularly useful for constructing complex heterocyclic frameworks, contributing to the development of bioactive molecules and advanced functional materials. Proper handling under inert conditions is recommended to preserve its reactivity.
(3-Methylbenzofuran-2-yl)boronic acid structure
845457-55-8 structure
Product Name:(3-Methylbenzofuran-2-yl)boronic acid
CAS No:845457-55-8
MF:C9H9BO3
MW:175.976962804794
MDL:MFCD18383018
CID:2092165
Update Time:2025-06-07

(3-Methylbenzofuran-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (3-Methylbenzofuran-2-yl)boronic acid
    • Boronic acid, (3-methyl-2-benzofuranyl)-
    • AK158882
    • FCH1174989
    • (3-methyl-1-benzofuran-2-yl)boronic acid
    • ST2402343
    • AX8292474
    • B-(3-Methyl-2-benzofuranyl)boronic acid (ACI)
    • Boronic acid, (3-methyl-2-benzofuranyl)- (9CI)
    • MDL: MFCD18383018
    • Inchi: 1S/C9H9BO3/c1-6-7-4-2-3-5-8(7)13-9(6)10(11)12/h2-5,11-12H,1H3
    • InChI Key: KXPBYTSLFQFSCG-UHFFFAOYSA-N
    • SMILES: OB(C1=C(C)C2C(=CC=CC=2)O1)O

Computed Properties

  • Exact Mass: 176.06400
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 186
  • Topological Polar Surface Area: 53.6

Experimental Properties

  • PSA: 53.60000
  • LogP: 0.42100

(3-Methylbenzofuran-2-yl)boronic acid Security Information

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